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Compound of Interest

Compound Name: 2,6-Dichloro-3,5-dimethylpyridine
CAS No.: 125849-95-8
Cat. No.: B14140084
Get Quote
. J

The physicochemical properties and safety hazards of 2,6-dichloro-3,5-dimethylpyridine are
not extensively documented. However, by synthesizing data from its structural components—
2,6-dichloropyridine and various dimethylpyridines—we can establish a reliable profile for safe

handling and experimental design.

Predicted Physicochemical Data

The following table compiles data from key analogs to provide an estimated profile for 2,6-
dichloro-3,5-dimethylpyridine. The addition of two methyl groups to the 2,6-dichloropyridine
scaffold would be expected to increase the molecular weight, boiling point, and melting point,
while likely decreasing the density slightly.
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2,5-Dichloro- 2,6-dichloro-
2,6- 2,6-
Propert Dichl W el 35
roper ichloropyridi ime ridi
SNy e LS dimethylpyridi  dimethylpyridin
ne ne
ne (Isomer) e (Predicted)
Molecular
CsHsCI2N[1] C7HoN C7H7CI2N[2] C7H7CI2N
Formula
Molecular Weight  147.99 g/mol [1] 107.15 g/mol 176.04 g/mol [2] 176.04 g/mol
] ] o ] Likely a white to
Appearance White solid[3] Liquid Solid ] ]
off-white solid
] ] ] Expected > 90
Melting Point 86-89 °CJ[3] -6 °C Not Available oc
- ) ] Expected > 215
Boiling Point 211-212 °C[3] 143 - 145 °C Not Available oc
) ) Expected 1.3 -
Density 1.665 g/cm3[3] 0.92 g/cm3 Not Available

1.5 g/cm3

Hazard Assessment and Safety Protocols

Given the presence of the dichloropyridine core, 2,6-dichloro-3,5-dimethylpyridine should be
handled as a toxic and irritating substance. The following protocols are synthesized from safety
data sheets (SDS) of closely related analogs.[4][5][6]

GHS Hazard Classification (Predicted)

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[4]

Skin Irritation (Category 2): Causes skin irritation.[4][6]

Eye Irritation (Category 2A): Causes serious eye irritation.[4][6]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[5][6]

Personal Protective Equipment (PPE) and Handling
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e Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume
hood.[7][8]

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's 29
CFR 1910.133 or European Standard EN166.[5]

» Skin Protection: Wear impervious gloves (e.g., nitrile, neoprene) and a flame-retardant lab
coat.[4] Wash hands and any exposed skin thoroughly after handling.[5]

» Respiratory Protection: If working outside a fume hood or with fine powders where dust may
be generated, use a NIOSH-approved respirator with appropriate cartridges.[9]

e General Hygiene: Do not eat, drink, or smoke in the laboratory.[4] Ensure an eyewash station
and safety shower are readily accessible.[7][8]

Storage and Disposal

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[7][10]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[5] Do not allow the product to enter
drains.[9]

Section 2: Predicted Chemical Reactivity and
Mechanistic Rationale

The reactivity of 2,6-dichloro-3,5-dimethylpyridine is governed by a combination of factors
derived from its substituted pyridine ring.
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Caption: Key structural features governing the reactivity of 2,6-dichloro-3,5-dimethylpyridine.

» Nucleophilic Aromatic Substitution (SNAr) and Cross-Coupling: The chlorine atoms at the C2
and C6 positions are activated by the electron-withdrawing ring nitrogen, making them
excellent leaving groups for SNAr and palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki, Buchwald-Hartwig).[11] This is the primary mode of reactivity expected for this
molecule.

» Steric Hindrance: The methyl groups at the C3 and C5 positions provide significant steric
bulk adjacent to the reactive C2 and C6 sites. This hindrance will likely decrease the reaction
rates for both SNAr and cross-coupling compared to the unsubstituted 2,6-dichloropyridine.
The choice of nucleophile, ligand, and catalyst will be critical to overcoming this steric shield.

o Basicity: Unlike 2,6-dimethylpyridine (2,6-lutidine), which is a well-known non-nucleophilic
base[12], 2,6-dichloro-3,5-dimethylpyridine is predicted to be a very weak base. The
strong electron-withdrawing effect of the two chlorine atoms will significantly reduce the
electron density on the pyridine nitrogen, diminishing its ability to act as a proton scavenger.
Therefore, it is not recommended for use as a hindered base in applications like silylation or
acylation.[13][14]
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Section 3: General Experimental Protocols

The following protocols are generalized templates for common cross-coupling reactions.
Researchers must perform small-scale optimization of reaction conditions (temperature, time,
catalyst/ligand loading) to account for the specific steric and electronic properties of 2,6-
dichloro-3,5-dimethylpyridine.

Protocol 1: General Procedure for Suzuki-Miyaura
Cross-Coupling

This protocol outlines the mono-arylation of 2,6-dichloro-3,5-dimethylpyridine, a common
transformation for dichloropyridine scaffolds.[11]

Rationale: The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. A palladium
catalyst (e.g., Pd(PPhs)a or a combination of a Pd(Il) source and a ligand) is used to couple the
aryl halide with a boronic acid or ester. A base is required to activate the boronic acid in the
catalytic cycle. The choice of solvent and temperature is crucial for balancing solubility and
reaction rate.
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Start: Assemble Reactants

Combine 2,6-dichloro-3,5-dimethylpyridine,
boronic acid, and base in a reaction vessel.

'

Add solvent (e.g., Dioxane/Hz20).

'

Degas the mixture (e.g., Nz or Ar sparging
for 15-20 min).

Add Palladium catalyst/ligand.

Heat reaction to 80-110 °C under inert atmosphere.

Incomplete

Monitor reaction by TLC or LC-MS.

Aqueous workup:
Dilute with water, extract with organic solvent.

Purify by column chromatography.

End: Isolated Product

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
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Materials:

2,6-dichloro-3,5-dimethylpyridine (1.0 equiv)

Arylboronic acid (1.1 - 1.5 equiv)

Palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%)

Base (e.g., K2COs, Cs2C0s3, 2.0 - 3.0 equiv)

Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or DMF with water)
Step-by-Step Procedure:

e To a dry Schlenk flask or reaction vial, add 2,6-dichloro-3,5-dimethylpyridine, the
arylboronic acid, and the base.

o Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

e Add the degassed solvent system via syringe.

e Add the palladium catalyst to the stirring mixture under a positive flow of inert gas.

» Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.
e Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

» Cool the reaction to room temperature. Dilute with water and extract with an organic solvent
(e.g., ethyl acetate, CH2Cl2).

e Combine the organic layers, wash with brine, dry over anhydrous Na=SOa, filter, and
concentrate under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel.
Considerations for 2,6-dichloro-3,5-dimethylpyridine:

e Due to steric hindrance from the C3/C5 methyl groups, longer reaction times or higher
temperatures may be necessary compared to 2,6-dichloropyridine.
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e The use of bulky phosphine ligands (e.g., SPhos, XPhos) with a Pd(Il) precursor may
improve reaction efficiency by facilitating the reductive elimination step.

Protocol 2: General Procedure for Buchwald-Hartwig
Amination

This protocol describes the mono-amination of 2,6-dichloro-3,5-dimethylpyridine, a key
method for forming C-N bonds.[11]

Rationale: The Buchwald-Hartwig amination couples an aryl halide with an amine in the
presence of a palladium catalyst and a strong, non-nucleophilic base. The choice of base is
critical and must be strong enough to deprotonate the amine without interfering with the
catalyst. Sterically hindered phosphine ligands are essential for an efficient catalytic cycle.

Materials:

e 2,6-dichloro-3,5-dimethylpyridine (1.0 equiv)

e Primary or secondary amine (1.2 - 2.0 equiv)

o Palladium precursor (e.g., Pdz(dba)s, Pd(OAc)z, 1-4 mol%)

e Phosphine ligand (e.g., BINAP, Xantphos, 1.1-1.5 times the Pd amount)
e Base (e.g., NaOt-Bu, K3POa, 1.5 - 2.5 equiv)

e Anhydrous, degassed solvent (e.g., toluene, 1,4-dioxane)

Step-by-Step Procedure:

In a glovebox or under an inert atmosphere, add the palladium precursor, ligand, and base to
a dry reaction vessel.

Add the solvent, followed by the amine, and stir for a few minutes.

Add a solution of 2,6-dichloro-3,5-dimethylpyridine in the same solvent.

Seal the vessel and heat to the desired temperature (typically 80-120 °C).
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Monitor the reaction progress by TLC or LC-MS.

After completion, cool the reaction to room temperature. Quench carefully with saturated
aqueous NHaCI.

Extract with an organic solvent, wash the combined organic layers with brine, dry over
Na2S0a4, and concentrate.

Purify the crude product by flash column chromatography.
Considerations for 2,6-dichloro-3,5-dimethylpyridine:

The steric hindrance is a significant factor. Catalyst systems known to be effective for
hindered substrates (e.g., those using Josiphos or Buchwald-type ligands) should be
considered first.

Base selection is critical. Sodium tert-butoxide is common, but for sensitive substrates, a
milder base like KsPOa4 may be required, potentially necessitating a higher reaction
temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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